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Compound of Interest

Compound Name: Migalastat Hydrochloride

Cat. No.: B043602 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and compliant

handling of active pharmaceutical ingredients such as Migalastat Hydrochloride is

paramount. This document provides a comprehensive guide to the necessary personal

protective equipment (PPE), handling procedures, and disposal plans to maintain a safe

laboratory environment.

Physicochemical and Hazard Identification
Migalastat Hydrochloride is a white to almost white crystalline solid.[1] It is freely soluble in

aqueous media between pH 1.2 and 7.5.[1][2] The substance is classified as harmful if

swallowed (Acute toxicity, oral - Category 4), causes skin irritation (Category 2), causes serious

eye irritation (Category 2A), and may cause respiratory irritation (Specific target organ toxicity,

single exposure - Category 3).[3]
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Property Data

Appearance White to almost white crystalline solid[1]

Solubility
Freely soluble between pH 1.2 and pH 7.5 in

aqueous media[1][2]

pKa 7.47 ± 0.01[1][2]

Molecular Formula C₆H₁₄ClNO₄

Molecular Weight 199.63 g/mol [4]

Acute Oral Toxicity Category 4 (Harmful if swallowed)[3]

LD50 (Oral) No data available[5]

Skin Corrosion/Irritation Category 2 (Causes skin irritation)[3]

Serious Eye Damage/Irritation Category 2A (Causes serious eye irritation)[3]

Respiratory Irritation May cause respiratory irritation[3]

Personal Protective Equipment (PPE)
When handling Migalastat Hydrochloride, the use of appropriate personal protective

equipment is mandatory to minimize exposure and ensure personal safety.
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Protection Type Specific Recommendations

Eye Protection Wear safety goggles with side-shields.[3]

Hand Protection
Wear protective gloves. Inspect gloves prior to

use and use proper glove removal technique.[6]

Body Protection

Wear a protective lab coat or a complete suit

protecting against chemicals. The type of

protective equipment must be selected

according to the concentration and amount of

the dangerous substance at the specific

workplace.[3][6]

Respiratory Protection

For nuisance exposures, use a P95 (US) or P1

(EU EN 143) particle respirator. In case of

insufficient ventilation, wear a suitable

respirator. For higher-risk activities, a self-

contained breathing apparatus may be

necessary.[3][6]

Procedural Guidance for Handling Migalastat
Hydrochloride
Adherence to a strict, step-by-step protocol is crucial for the safe handling of this potent

pharmaceutical compound.

Preparation and Engineering Controls
Ventilation: Always handle Migalastat Hydrochloride in a well-ventilated area.[3] For

operations that may generate dust, such as weighing or reconstitution, use a chemical fume

hood or a powder containment hood.

Designated Area: Designate a specific area for handling potent compounds to prevent cross-

contamination.

Safety Equipment: Ensure a safety shower and an eyewash station are readily accessible.[3]
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Handling and Personal Hygiene
Avoid Dust Formation: Take care to avoid the formation and spread of dust.[6][7]

Direct Contact: Avoid direct contact with the substance, including skin and eye contact, and

inhalation.[3][7]

Hygiene: Practice good industrial hygiene. Wash hands thoroughly before breaks and at the

end of the workday after handling the compound.[6]

Storage
Container: Keep the container tightly sealed in a cool, well-ventilated area.[3] The product is

hygroscopic, so take precautions to avoid contact with atmospheric moisture and consider

storing under argon.[7]

Incompatibilities: Store away from strong oxidizing agents and strong acids.[3]

Accidental Release Measures
Evacuation: Evacuate personnel to a safe area.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.[3][6]

Cleanup: For spills, wear appropriate PPE. Pick up and arrange disposal without creating

dust. Sweep up the material and place it in a suitable, closed container for disposal.[6]

First Aid Measures
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Exposure Route First Aid Protocol

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[6]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a physician.[6]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[6]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[6]

Disposal Plan
Waste Product: Dispose of surplus and non-recyclable solutions by offering them to a

licensed disposal company.[6] All disposal practices must be in accordance with federal,

state, and local regulations.

Contaminated Packaging: Dispose of contaminated packaging as unused product in

accordance with local regulations.[6]

Handling Workflow Diagram
The following diagram illustrates the logical workflow for handling Migalastat Hydrochloride,

from receiving the compound to its final disposal, emphasizing safety and compliance at each

step.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://static.cymitquimica.com/products/IN/pdf/sds-DA01CBEP.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA01CBEP.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA01CBEP.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA01CBEP.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA01CBEP.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA01CBEP.pdf
https://www.benchchem.com/product/b043602?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Storage

Disposal

Don Appropriate PPE

Prepare Designated Handling Area

Verify Safety Equipment (Fume Hood, Eyewash)

Receive and Log Compound

Proceed to Handling

Weighing (in containment)

Perform Experimental Procedure

Decontaminate Work Surfaces

Procedure Complete

Store Compound in Designated Location

Segregate Waste (Solid, Liquid)

Dispose of Waste

Package in Labeled, Sealed Containers

Arrange for Licensed Waste Disposal

exit

End of Process

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Migalastat Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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